Cas no 827317-42-0 (1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)-)

827317-42-0 structure
Product name:1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)-
1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)- Properties
Names and Identifiers
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- 1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)-
- 2-(1,2-dihydropyrazol-3-ylidene)-6-(trifluoromethyl)indole
- SCHEMBL6486784
- RLIGURBBHXDUME-UHFFFAOYSA-N
- 2-(1,2-Dihydro-3H-pyrazol-3-ylidene)-6-(trifluoromethyl)-2H-indole
- DTXSID90741354
- 827317-42-0
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- Inchi: InChI=1S/C12H8F3N3/c13-12(14,15)8-2-1-7-5-11(17-10(7)6-8)9-3-4-16-18-9/h1-6,17H,(H,16,18)
- InChIKey: RLIGURBBHXDUME-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=C1C(F)(F)F)NC(=C2)C3=CC=NN3
Computed Properties
- 精确分子量: 251.06703175g/mol
- 同位素质量: 251.06703175g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 2
- 氢键受体数量: 4
- 重原子数量: 18
- 可旋转化学键数量: 1
- 复杂度: 307
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 44.5Ų
- XLogP3: 2.9
1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)- Literature
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Xiuli Wang,Jin Li,Aixiang Tian,Guocheng Liu,Qiang Gao,Hongyan Lin,Dan Zhao CrystEngComm, 2011,13, 2194-2196
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Jiawei Li,Yanwei Ren,Chaorong Qi,Huanfeng Jiang Dalton Trans., 2017,46, 7821-7832
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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Matthew J. Byrnes,Malcolm H. Chisholm,David F. Dye,Christopher M. Hadad,Brian D. Pate,Paul J. Wilson,Jeffrey M. Zaleski Dalton Trans., 2004, 523-529
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Junbo Li,Jianlong Zhao,Jiayu Gao,Ju Liang,Wenlan Wu,Lijuan Liang New J. Chem., 2016,40, 7222-7228
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Brandon D. Armstrong,Devin T. Edwards,Richard J. Wylde,Shamon A. Walker,Songi Han Phys. Chem. Chem. Phys., 2010,12, 5920-5926
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Ling-Bao Xing,Xiao-Jun Wang,Cheng-Juan Wu,Bin Chen,Hai-Feng Ji,Li-Zhu Wu,Chen-Ho Tung Anal. Methods, 2017,9, 3356-3360
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Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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